Cas no 2138034-37-2 (5-fluoro-N-methylpyrazin-2-amine)

• Product Name: 5-fluoro-N-methylpyrazin-2-amine
• CAS No: 2138034-37-2
• MF: C₅H₆FN₃
• MW: 127.119643688202
• CID: 5806702
• PubChem ID: 144167694
• Update Time: 2025-06-08

5-fluoro-N-methylpyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-N-methylpyrazin-2-amine
• SCHEMBL24498440
• 2138034-37-2
• EN300-1142630

• Inchi： 1S/C5H6FN3/c1-7-5-3-8-4(6)2-9-5/h2-3H,1H3,(H,7,9)
• InChI Key： MNJMRXRLHJAZKX-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=N1)NC

Computed Properties

• Exact Mass: 127.05457537g/mol
• Monoisotopic Mass: 127.05457537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 37.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines

Additional information on 5-fluoro-N-methylpyrazin-2-amine

Recent Advances in the Study of 5-fluoro-N-methylpyrazin-2-amine (CAS: 2138034-37-2)

In recent years, the compound 5-fluoro-N-methylpyrazin-2-amine (CAS: 2138034-37-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative, characterized by its pyrazine core and fluorine substitution, has shown promising potential in various therapeutic applications. The unique structural features of this compound, including its fluorine atom and methylamine group, contribute to its distinct pharmacological properties, making it a subject of intense investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 5-fluoro-N-methylpyrazin-2-amine. One notable area of research involves its role as a kinase inhibitor. Kinases are critical enzymes in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary data suggest that 5-fluoro-N-methylpyrazin-2-amine exhibits selective inhibition against specific kinase targets, highlighting its potential as a lead compound for drug development.

Another key aspect of current research is the optimization of the synthetic routes for 5-fluoro-N-methylpyrazin-2-amine. Efficient and scalable synthesis methods are essential for further pharmacological evaluation and clinical translation. Recent advancements in organic synthesis have enabled the production of this compound with higher yields and purity, facilitating its use in preclinical studies. Additionally, structural modifications of the pyrazine core are being explored to enhance its bioavailability and target specificity.

In vitro and in vivo studies have provided valuable insights into the pharmacokinetic and pharmacodynamic profiles of 5-fluoro-N-methylpyrazin-2-amine. For instance, research has demonstrated its favorable absorption and distribution properties, as well as its ability to cross the blood-brain barrier, which is particularly relevant for targeting neurological disorders. Furthermore, toxicity assessments have indicated a manageable safety profile, supporting its potential for therapeutic use.

The therapeutic potential of 5-fluoro-N-methylpyrazin-2-amine extends beyond oncology. Emerging evidence suggests its applicability in treating infectious diseases, particularly those caused by drug-resistant pathogens. Its mechanism of action, which involves interference with microbial metabolic pathways, positions it as a promising candidate for antimicrobial drug development. Ongoing studies are investigating its efficacy against a range of bacterial and fungal strains.

In conclusion, 5-fluoro-N-methylpyrazin-2-amine (CAS: 2138034-37-2) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its diverse biological activities, coupled with advancements in synthesis and characterization, underscore its potential as a therapeutic agent. Future research directions may include further optimization of its chemical structure, expanded preclinical testing, and exploration of novel therapeutic indications. As the scientific community continues to unravel its full potential, this compound is poised to make significant contributions to drug discovery and development.